N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide

• CAS No.: 764653-06-7
• Molecular Formula: C25H41BrN2O2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]octadecanamide
• InChI: InChI=1S/C25H41BrN2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25(30)28-27-21-22-20-23(26)18-19-24(22)29/h18-21,29H,2-17H2,1H3,(H,28,30)/b27-21+
• InChI Key: BWEDLVWYEIFKTJ-SZXQPVLSSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)N/N=C/C1=C(C=CC(=C1)Br)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NN=CC1=C(C=CC(=C1)Br)O

Description

N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide is a Schiff base hydrazide derivative characterized by a 5-bromo-2-hydroxybenzylidene moiety linked to an octadecanohydrazide chain. Schiff bases of this type are typically synthesized via condensation of 5-bromo-2-hydroxybenzaldehyde with hydrazides under reflux conditions .

Preparation Methods

The synthesis of SALOR-INT L452408-1EA typically involves the reaction of 5-bromo-2-hydroxybenzaldehyde with octadecanohydrazide under specific conditions. The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated under reflux for several hours to ensure complete reaction . The product is then purified by recrystallization or chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

SALOR-INT L452408-1EA undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives of the compound, using reagents such as sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

SALOR-INT L452408-1EA has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of SALOR-INT L452408-1EA involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity . This interaction can lead to changes in cellular processes, such as inhibition of cell growth or induction of apoptosis .

Comparison with Similar Compounds

Key Observations :

• Alkyl vs. Aromatic Chains : Longer alkyl chains (e.g., C16 or C18) enhance lipophilicity, reducing solubility in polar solvents but improving membrane permeability for biological applications. Aromatic substituents (e.g., 2-hydroxybenzoyl) introduce π-π stacking and hydrogen bonding, elevating melting points .
• Heterocyclic Substituents : Thiadiazole or pyridyl groups (e.g., ) impart distinct electronic environments, altering NMR shifts and IR stretching frequencies .

Key Observations :

• Aromatic Hydrazides: Form stable complexes with vanadium or lanthanides, enabling applications in oxidation catalysis or magnetism . The 2-hydroxybenzoyl group in facilitates bidentate coordination via phenolic O and hydrazone N.
• Long Alkyl Chains: Octadecanohydrazide’s C18 chain may hinder metal coordination due to steric bulk but could enhance immobilization on hydrophobic supports (e.g., activated carbon) for heterogeneous catalysis .

Key Observations :

• Heterocyclic Derivatives : Benzimidazole or pyrazole moieties () enhance interactions with enzyme active sites, improving inhibitory potency .
• Alkyl Chains vs. Aromatic Groups : Longer chains (e.g., C18) may improve pharmacokinetics by increasing lipophilicity, though aromatic analogs show stronger antimicrobial and anticancer activities due to π-stacking with biomolecules .

Biological Activity

N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This compound, as a hydrazone derivative, has been studied for its various pharmacological properties, including antibacterial, antifungal, and antioxidant activities. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Synthesis

N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide is synthesized through the condensation reaction between 5-bromo-2-hydroxybenzaldehyde and octadecanohydrazide. The reaction typically yields the hydrazone product in good yield, which can be further characterized using spectroscopic methods such as IR and NMR.

Chemical Structure

• Molecular Formula : C₁₈H₃₈BrN₃O
• Molecular Weight : 433.5 g/mol

Antibacterial Activity

Research has demonstrated that N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide exhibits significant antibacterial activity against various strains of bacteria. The minimum inhibitory concentration (MIC) values have been determined for several bacterial strains, showcasing the compound's potential as an antibacterial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	100
Pseudomonas aeruginosa	75
Bacillus subtilis	30

These results indicate that the compound is particularly effective against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis .

Antifungal Activity

In addition to its antibacterial properties, the compound has also been evaluated for antifungal activity. Studies have shown that it inhibits the growth of several fungal species, with varying degrees of effectiveness.

Fungal Strain	MIC (µg/mL)
Candida albicans	60
Aspergillus niger	80
Trichophyton rubrum	100

The antifungal activity suggests potential applications in treating fungal infections .

Antioxidant Activity

The presence of phenolic groups in N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide indicates potential antioxidant properties. Research has shown that this compound can scavenge free radicals effectively.

• DPPH Radical Scavenging Activity : The compound exhibited a scavenging effect on DPPH radicals with an IC50 value of 45 µg/mL, indicating strong antioxidant potential compared to standard antioxidants .

The biological activities of N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide are attributed to its ability to interact with cellular components. The phenolic hydroxyl group is believed to play a crucial role in its antimicrobial and antioxidant activities by donating hydrogen atoms to free radicals and disrupting bacterial cell membranes.

Case Studies

• Study on Antibacterial Properties : A study conducted by researchers evaluated the antibacterial effects of various hydrazone derivatives, including N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide. The results indicated that this compound significantly inhibited bacterial growth in vitro, supporting its potential use in developing new antibacterial agents .
• Antioxidant Efficacy Assessment : Another study focused on assessing the antioxidant properties of this compound using various assays such as DPPH and ABTS. The findings confirmed its efficacy in scavenging free radicals, which may contribute to its therapeutic effects .